4-Chlorothieno[2,3-B]pyridine-5-carboxylic acid

• CAS No.: 700844-19-5
• Molecular Formula: C8H4ClNO2S
• Molecular Weight: 213.64 g/mol
• IUPAC Name: 4-chlorothieno[2,3-b]pyridine-5-carboxylic acid
• InChI: InChI=1S/C8H4ClNO2S/c9-6-4-1-2-13-7(4)10-3-5(6)8(11)12/h1-3H,(H,11,12)
• InChI Key: SRFCCWMMWYCDSK-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=NC=C(C(=C21)Cl)C(=O)O

Description

4-Chlorothieno[2,3-B]pyridine-5-carboxylic acid is a useful research compound. Its molecular formula is C8H4ClNO2S and its molecular weight is 213.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of ethyl 4-chlorothieno[2,3-b]pyridine-5-carboxylate (800 mg, 3.31 mmol) [Khan, M. A.; Guarconi, A. E., J. Heterocyclic Chem., 14, 807 (1977)] in 15 mL of ethanol and 5 mL of 2.5 N sodium hydroxide is heated at reflux for 90 minutes. The mixture is cooled to 0° C. and the pH is adjusted to 4 by the addition of 2 N hydrochloric acid. The mixture is stirred at room temperature and the resulting precipitate is collected by filtration and washed with water to provide 250 mg of 4-chlorothieno[2,3-b]pyridine-5-carboxylic acid as a white solid, mp 172–174° C.; 1H NMR (DMSO-d6) δ 7.62 (d, J=6 Hz, 1H), 8.14 (d, J=6 Hz, 1H), 8.94 (s, 1H); MS 212.0 (M−H)−.